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Compound of Interest
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Cat. No.: B042834

An In-depth Technical Guide to Ethyl 3-ethoxypropionate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 3-ethoxypropionate (EEP), a slow-evaporating ether-ester solvent, offers a unique
combination of desirable properties including a moderate odor, high electrical resistivity, and
excellent solvency for a wide range of polymers.[1][2][3] Its linear structure and central
propionyl group contribute to its ability to produce low viscosity polymer solutions and provide
exceptional flow and leveling in coating applications.[1] This guide provides a comprehensive
overview of the chemical and physical properties of Ethyl 3-ethoxypropionate, detailed
experimental protocols for its synthesis and purification, and a summary of its applications, with
a focus on its utility for researchers and professionals in drug development.

Chemical Identity and Properties

Ethyl 3-ethoxypropionate is a colorless, water-white liquid with a characteristic ester-like
odor.[4][5] It is classified as a flammable liquid and is less dense than water.[4][5]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name ethyl 3-ethoxypropanoate[5]
Chemical Formula C7H1403]6]

Linear Formula C2H50CH2CH2C02C2Hs

Molecular Weight 146.18 g/mol [6]

CAS Number 763-69-9[6]

EC Number 212-112-9

InChl Key BHXIWUJLHYHGSJ-UHFFFAOYSA-N
SMILES CCOCCC(=0)0OcCCI5]

Synonyms EEP, Ethyl beta-ethoxypropionate, 3-

Ethoxypropionic acid ethyl ester[4]

Table 2: Physicochemical Properties
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Property Value

Appearance Colorless, transparent liquid[7]

Odor Ester-like, moderate[1][4]

Boiling Point 166 - 170 °C (331 - 338 °F) at 760 mmHg[4]
Melting Point -75 °C to -100 °C (-103 °F to -148 °F)[4]
Density 0.95g/mL at 25 °C

Vapor Pressure

0.9 - 2.0 hPa at 20-25 °C[5]

Vapor Density

5.03 (vs air)

Flash Point

58 °C (136.4 °F)

Refractive Index

n20/D 1.405

Solubility in Water

54.1 g/L at 20 °C

LogP

1.47 at 20 °C

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the identity and purity of Ethyl 3-
ethoxypropionate.

'H NMR: The proton NMR spectrum is a key tool for structural confirmation.[8][9]
e 13C NMR: Provides information on the carbon skeleton of the molecule.

e Infrared (IR) Spectroscopy: The IR spectrum will prominently feature a strong absorption
band corresponding to the C=0 (ester) stretching vibration.

e Mass Spectrometry (MS): Mass spectral data can confirm the molecular weight of the
compound.[5]

Experimental Protocols
Synthesis of Ethyl 3-ethoxypropionate
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A common and efficient method for the synthesis of Ethyl 3-ethoxypropionate is the Michael
addition of ethanol to ethyl acrylate.[10][11][12] This reaction can be catalyzed by either a base
or an acid.

Base-Catalyzed Synthesis Protocol:

This method utilizes an alkali metal alkoxide, such as sodium ethoxide, as a catalyst.[12]

Reaction Setup: To a 2-liter, four-necked flask equipped with a mechanical stirrer,
thermometer, and condenser, add absolute ethanol and ethyl acrylate.[11] A typical molar
ratio of ethanol to ethyl acrylate is between 1.2:1 and 2:1.[10]

» Catalyst Addition: While maintaining the temperature at approximately 30 °C, add the sodium
ethoxide catalyst (e.g., 0.2 to 0.6 parts by weight relative to ethyl acrylate).[10][11]

o Reaction: Stir the mixture vigorously. The reaction is typically allowed to proceed for 3 to 4
hours.[11][12] Monitor the reaction progress by checking for the consumption of ethyl
acrylate.

o Neutralization: After the reaction is complete, neutralize the catalyst. This can be achieved by
adding an acid, such as sulfuric acid.[10]

o Filtration: Filter the reaction mixture to remove the salt by-products formed during
neutralization.[11]

Acid-Catalyzed Synthesis Protocol:

An alternative method uses a strong acid catalyst, such as methanesulfonic acid. This
approach avoids the need for extensive water removal from the reactants.[13]

» Reaction Setup: Charge a suitable pressure reactor with ethanol and ethyl acrylate (molar
ratio of 0.5:1 to 2:1) and the acid catalyst.[13]

e Reaction: Heat the reaction mixture to a temperature between 120-150 °C. The reaction is
typically run under pressure (30-100 psig) for 1 to 8 hours.[13]

» Work-up: After cooling, the catalyst is neutralized, and the product is isolated.
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Purification Protocol

Purification is critical to achieve the high purity (=99%) required for most applications.[6]
Fractional distillation is the primary method used.[10][11]

« Distillation Setup: Transfer the crude Ethyl 3-ethoxypropionate (from the synthesis step,
after catalyst removal) to a distillation flask connected to a fractional distillation column.

e Fractional Distillation:
o Heat the flask to begin distillation.

o Collect the initial, lower-boiling point fractions, which will primarily consist of unreacted
ethanol and ethyl acrylate.[11] These can be recycled for subsequent synthesis batches.
[10][12]

o As the temperature rises, the desired Ethyl 3-ethoxypropionate fraction will begin to
distill. Collect the fraction boiling at approximately 166-170 °C.

o Monitor the purity of the collected fractions using techniques like Gas Chromatography
(GO).

Applications in Research and Drug Development

While primarily known as an industrial solvent, Ethyl 3-ethoxypropionate's unique properties
make it valuable in specialized research and pharmaceutical contexts.

o Specialty Solvent: EEP's excellent solvency for a wide range of polymers, including acrylics,
epoxies, and polyurethanes, makes it a useful solvent for polymer preparation in research
settings.[6] In drug development, it can be considered for formulations where a slow
evaporation rate and good film-forming properties are required.

o Chemical Synthesis: It can be used as a reaction solvent or as a starting material for the
synthesis of other chemical intermediates.[2]

» Microelectronics and Cleaning: In laboratory settings that mimic microfabrication, EEP is
used as a photoresist diluent, remover, and cleaning agent due to its high resistivity and low
surface tension.[12]
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» Pharmaceutical Applications: The demand for EEP extends to the pharmaceutical industry,
often as a high-performance solvent in specific processes.[3] BOC Sciences notes its role in
supporting the pharmaceutical industry through various stages of drug discovery, including

custom synthesis.[1]

Safety and Handling

Proper handling of Ethyl 3-ethoxypropionate is essential to ensure laboratory safety.

Table 3: Hazard and Safety Information
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Category

Description

GHS Pictogram

GHSO02 (Flammable)

Signal Word

Warning

Hazard Statements

H226: Flammable liquid and vapor.

Personal Protective Equipment (PPE)

Safety goggles, chemical-resistant gloves, and
protective clothing are required.[14][15] Use in a

well-ventilated area or with a respirator.[14][15]

Keep away from heat, sparks, open flames, and

other ignition sources.[16][17] Ground and bond

Handling ) ) )
containers during transfer. Use non-sparking
tools.[16]

Store in a cool, dry, well-ventilated area in a
tightly closed container.[14][16] Store away from

Storage

incompatible materials such as strong oxidizing
agents.[15][16]

First Aid (Eyes)

Immediately flush eyes with plenty of water for

at least 15 minutes.[14]

First Aid (Skin)

Remove contaminated clothing. Wash skin with

soap and water.[14]

First Aid (Inhalation)

Move victim to fresh air.[14]

Fire Fighting

Use dry chemical, carbon dioxide, or alcohol-
resistant foam.[4][14][16] Water spray may be
used to cool containers but may be ineffective at
extinguishing the fire.[14][16]

Diagrams
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Caption: Workflow for the synthesis and purification of Ethyl 3-ethoxypropionate.

This document is intended for informational purposes for qualified professionals and is not a
substitute for a comprehensive safety data sheet (SDS) or rigorous experimental validation.
Always consult the latest SDS before handling this chemical and adhere to all institutional and
governmental safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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